3-fluoro-4-isocyanatobenzonitrile
Description
3-fluoro-4-isocyanatobenzonitrile is a chemical compound with the CAS Number: 1228022-48-7 . It has a molecular weight of 162.12 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is1S/C8H3FN2O/c9-7-3-6(4-10)1-2-8(7)11-5-12/h1-3H . This code provides a specific representation of the molecule’s structure, including the arrangement of its atoms and bonds.
Safety and Hazards
The Material Safety Data Sheet (MSDS) for 3-fluoro-4-isocyanatobenzonitrile indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-fluoro-4-isocyanatobenzonitrile can be achieved through a two-step reaction pathway. The first step involves the synthesis of 3-fluoro-4-nitrobenzonitrile, which is then converted to the desired product through a second step involving the reaction with phosgene and a base.", "Starting Materials": [ "3-fluorobenzonitrile", "nitric acid", "sulfuric acid", "phosphorus pentoxide", "phosgene", "base (such as triethylamine or pyridine)" ], "Reaction": [ "Step 1: Synthesis of 3-fluoro-4-nitrobenzonitrile", "1. Mix 3-fluorobenzonitrile, nitric acid, and sulfuric acid in a reaction flask.", "2. Heat the mixture to 80-90°C for 2-3 hours.", "3. Cool the mixture and pour it into ice-cold water.", "4. Collect the yellow solid product by filtration and wash it with water and ethanol.", "5. Dry the product under vacuum to obtain 3-fluoro-4-nitrobenzonitrile.", "Step 2: Conversion of 3-fluoro-4-nitrobenzonitrile to 3-fluoro-4-isocyanatobenzonitrile", "1. Dissolve 3-fluoro-4-nitrobenzonitrile in anhydrous dichloromethane.", "2. Add phosgene slowly to the solution while stirring at 0°C.", "3. After the addition is complete, add a base (such as triethylamine or pyridine) to the reaction mixture.", "4. Stir the mixture at room temperature for 2-3 hours.", "5. Filter the mixture to remove any solids and evaporate the solvent under reduced pressure.", "6. Purify the crude product by recrystallization from ethanol to obtain 3-fluoro-4-isocyanatobenzonitrile as a white solid." ] } | |
| 1228022-48-7 | |
Molecular Formula |
C8H3FN2O |
Molecular Weight |
162.12 g/mol |
IUPAC Name |
3-fluoro-4-isocyanatobenzonitrile |
InChI |
InChI=1S/C8H3FN2O/c9-7-3-6(4-10)1-2-8(7)11-5-12/h1-3H |
InChI Key |
IYZVZWLOBDAREX-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1C#N)F)N=C=O |
Purity |
95 |
Origin of Product |
United States |
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